Pregn-5-en-3-ol, 20-methyl-21-((7-nitro-4-benzofurazanyl)amino)-, (3beta,20S)- Pregn-5-en-3-ol, 20-methyl-21-((7-nitro-4-benzofurazanyl)amino)-, (3beta,20S)- 22-NBD cholesterol is a fluorescent analog of cholesterol that contains a fluorescent nitrobenzoxadiazole (NBD) group. It has been used in a variety of in vitro and in vivo applications, including analysis of steroid uptake and esterification, intracellular localization and targeting, and metabolism in mammalian and bacterial cells, and intestinal absorption of cholesterol in hamsters. 22-NBD cholesterol displays excitation/emission maxima of 472/540 nm, respectively, when incorporated into 1,2-dimyristoyl-sn-glycero-3-PC (DMPC;) vesicles. The emission maximum of 22-NBD cholesterol is solvent-dependent and increases as solvent polarity increases.
Environmental-Sensitive Fluorescent probe for studying of lipid transport and lipid-protein interactions. Please also see bottom of the page for more related products.
Brand Name: Vulcanchem
CAS No.: 78949-95-8
VCID: VC21191896
InChI: InChI=1S/C28H38N4O4/c1-16(15-29-23-8-9-24(32(34)35)26-25(23)30-36-31-26)20-6-7-21-19-5-4-17-14-18(33)10-12-27(17,2)22(19)11-13-28(20,21)3/h4,8-9,16,18-22,29,33H,5-7,10-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,27+,28-/m1/s1
SMILES: CC(CNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C
Molecular Formula: C28H38N4O4
Molecular Weight: 494.6 g/mol

Pregn-5-en-3-ol, 20-methyl-21-((7-nitro-4-benzofurazanyl)amino)-, (3beta,20S)-

CAS No.: 78949-95-8

Cat. No.: VC21191896

Molecular Formula: C28H38N4O4

Molecular Weight: 494.6 g/mol

* For research use only. Not for human or veterinary use.

Pregn-5-en-3-ol, 20-methyl-21-((7-nitro-4-benzofurazanyl)amino)-, (3beta,20S)- - 78949-95-8

Specification

Description 22-NBD cholesterol is a fluorescent analog of cholesterol that contains a fluorescent nitrobenzoxadiazole (NBD) group. It has been used in a variety of in vitro and in vivo applications, including analysis of steroid uptake and esterification, intracellular localization and targeting, and metabolism in mammalian and bacterial cells, and intestinal absorption of cholesterol in hamsters. 22-NBD cholesterol displays excitation/emission maxima of 472/540 nm, respectively, when incorporated into 1,2-dimyristoyl-sn-glycero-3-PC (DMPC;) vesicles. The emission maximum of 22-NBD cholesterol is solvent-dependent and increases as solvent polarity increases.
Environmental-Sensitive Fluorescent probe for studying of lipid transport and lipid-protein interactions. Please also see bottom of the page for more related products.
CAS No. 78949-95-8
Molecular Formula C28H38N4O4
Molecular Weight 494.6 g/mol
IUPAC Name (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C28H38N4O4/c1-16(15-29-23-8-9-24(32(34)35)26-25(23)30-36-31-26)20-6-7-21-19-5-4-17-14-18(33)10-12-27(17,2)22(19)11-13-28(20,21)3/h4,8-9,16,18-22,29,33H,5-7,10-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,27+,28-/m1/s1
Standard InChI Key DLWLXTLRGQWGPC-XIWKFBMMSA-N
Isomeric SMILES C[C@H](CNC1=CC=C(C2=NON=C12)[N+](=O)[O-])[C@H]3CC[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O)C)C
SMILES CC(CNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C
Canonical SMILES CC(CNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C

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